Cas no 146422-38-0 (methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride)

• Product Name: methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride
• CAS No: 146422-38-0
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• MDL: MFCD00916965
• CID: 4601354
• Update Time: 2025-08-04

methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride

• MDL： MFCD00916965
• Inchi： 1S/C7H12N2O2.ClH/c1-11-7(10)5-2-3-6(8)9-4-5;/h5H,2-4H2,1H3,(H2,8,9);1H
• InChI Key： PESXKMCPNBSHGM-UHFFFAOYSA-N
• SMILES： C1N=C(N)CCC1C(OC)=O.[H]Cl

Additional information on methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride

Introduction to Methyl 6-Amino-2,3,4,5-Tetrahydropyridine-3-Carboxylate Hydrochloride (CAS No. 146422-38-0)

Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride is a compound with the CAS registry number 146422-38-0. This compound is a derivative of tetrahydropyridine and contains both an amino group and a carboxylate group. The presence of these functional groups makes it a versatile molecule with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride consists of a six-membered ring with four saturated bonds (tetrahydro), an amino group at the sixth position, and a carboxylate ester at the third position. The hydrochloride salt form indicates that the compound is in its protonated form due to the presence of hydrochloric acid. This structural arrangement provides the molecule with unique chemical properties that can be exploited in different chemical reactions and applications.

Recent studies have highlighted the potential of tetrahydropyridine derivatives in drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes involved in neurodegenerative diseases. The amino group in methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride can act as a hydrogen bond donor or acceptor, making it suitable for interactions with biological targets. Additionally, the carboxylate group can participate in various chemical modifications or serve as a site for further functionalization.

In terms of synthesis, methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride can be prepared through several routes. One common method involves the reduction of pyridine derivatives followed by subsequent functionalization to introduce the amino and carboxylate groups. The choice of synthesis pathway depends on the availability of starting materials and the desired purity of the final product.

The applications of this compound are diverse. In pharmaceuticals, it can serve as an intermediate in the synthesis of bioactive molecules or as a building block for more complex structures. In agrochemicals, its potential as a herbicide or insecticide has been explored due to its ability to inhibit specific enzymes in plants or pests. Furthermore, its use in materials science could involve its incorporation into polymers or coatings where its functional groups can provide specific properties such as adhesion or stability.

Recent advancements in green chemistry have also influenced the synthesis and application of methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride. Researchers are increasingly focusing on sustainable methods to produce this compound using renewable resources and energy-efficient processes. This shift towards eco-friendly practices aligns with global efforts to reduce environmental impact while maintaining high standards of product quality.

In conclusion, methyl 6-amino-2,3,4,tetrahydropyridine-3-carboxylate hydrochloride (CAS No. 146422-38) is a multifaceted compound with promising applications across various industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific understanding advances and new technologies emerge,methyl 6-amino-tetrahydropyridine-carboxylate derivatives will likely play an even more significant role in shaping innovative solutions across multiple disciplines.